Cas no 2220192-22-1 (1-{3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanoyl}-2-methylpyrrolidine-3-carboxylic acid)

• Product Name: 1-{3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanoyl}-2-methylpyrrolidine-3-carboxylic acid
• CAS No: 2220192-22-1
• MF: C₁₄H₁₉N₃O₃
• MW: 277.318963289261
• CID: 6109423
• PubChem ID: 132388188
• Update Time: 2025-07-17

1-{3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanoyl}-2-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanoyl}-2-methylpyrrolidine-3-carboxylic acid
• 2220192-22-1
• Z3038756422
• EN300-1698220
• 1-{3-[3-(but-3-yn-1-yl)-3H-diazirin-3-yl]propanoyl}-2-methylpyrrolidine-3-carboxylic acid
• AKOS034132482
• 1-[3-(3-But-3-ynyldiazirin-3-yl)propanoyl]-2-methylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C14H19N3O3/c1-3-4-7-14(15-16-14)8-5-12(18)17-9-6-11(10(17)2)13(19)20/h1,10-11H,4-9H2,2H3,(H,19,20)
• InChI Key： VPEYXEWMSRTXFG-UHFFFAOYSA-N
• SMILES： O=C(CCC1(CCC#C)N=N1)N1CCC(C(=O)O)C1C

Computed Properties

• Exact Mass: 277.14264148g/mol
• Monoisotopic Mass: 277.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 82.3Ų

Additional information on 1-{3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanoyl}-2-methylpyrrolidine-3-carboxylic acid

Comprehensive Analysis of 1-{3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanoyl}-2-methylpyrrolidine-3-carboxylic acid (CAS No. 2220192-22-1)

The compound 1-{3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanoyl}-2-methylpyrrolidine-3-carboxylic acid (CAS No. 2220192-22-1) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a diazirine moiety and a pyrrolidine carboxylic acid backbone, makes it a valuable tool for photoaffinity labeling and targeted drug design. Researchers are increasingly interested in this compound due to its ability to form covalent bonds with biomolecules under UV light, a property that is critical for studying protein-ligand interactions.

In recent years, the demand for photoaffinity probes like 1-{3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanoyl}-2-methylpyrrolidine-3-carboxylic acid has surged, driven by advancements in proteomics and drug discovery. The compound’s but-3-yn-1-yl group enhances its reactivity, enabling precise cross-linking with target proteins. This feature aligns with the growing trend of precision medicine, where understanding molecular interactions at an atomic level is paramount. Additionally, its methylpyrrolidine component contributes to improved solubility and bioavailability, addressing common challenges in drug formulation.

The synthesis and application of CAS No. 2220192-22-1 have also garnered attention in the context of AI-driven drug discovery. With computational models becoming more sophisticated, compounds like this are being screened for their potential to inhibit specific enzymes or receptors. For instance, its diazirinylpropanoyl group could be leveraged to develop inhibitors for neurodegenerative diseases, a hot topic in current biomedical research. This aligns with frequent search queries such as “new treatments for Alzheimer’s” or “photoaffinity labeling in drug development,” highlighting the compound’s relevance to contemporary scientific inquiries.

From a structural perspective, the 2-methylpyrrolidine-3-carboxylic acid segment of the molecule offers stereochemical diversity, which is crucial for chiral drug synthesis. This aspect is particularly appealing to researchers exploring enantioselective catalysis or biocatalysis, as it provides a scaffold for designing optically active pharmaceuticals. The compound’s versatility is further underscored by its potential use in click chemistry, where its alkyne functionality (but-3-yn-1-yl) can participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions.

In the realm of chemical biology, 1-{3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanoyl}-2-methylpyrrolidine-3-carboxylic acid stands out as a multifunctional reagent. Its ability to act as a cross-linker and a bioorthogonal probe makes it indispensable for mapping protein networks and identifying drug targets. This dual functionality resonates with the increasing focus on multi-omics approaches, where integrating proteomic, genomic, and metabolomic data is essential for understanding complex biological systems.

Looking ahead, the compound’s potential applications in theranostics—a fusion of therapy and diagnostics—are being explored. For example, its diazirine group could be used to develop targeted imaging agents for cancer detection, a topic frequently searched in medical forums. Moreover, its compatibility with nanotechnology platforms opens doors for innovative drug delivery systems, another area of high interest in modern pharmacology.

In summary, 1-{3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanoyl}-2-methylpyrrolidine-3-carboxylic acid (CAS No. 2220192-22-1) is a compound of immense scientific value, bridging gaps between chemical synthesis, drug discovery, and biomolecular engineering. Its unique properties and adaptability to cutting-edge technologies ensure its continued relevance in addressing some of the most pressing challenges in life sciences.